Cas no 1204296-83-2 (2-({3-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}oxy)ethan-1-amine)

• Product Name: 2-({3-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}oxy)ethan-1-amine
• CAS No: 1204296-83-2
• MF: C₁₃H₁₃N₅O
• MW: 255.275221586227
• MDL: MFCD16652741
• CID: 4685503
• PubChem ID: 45496240
• Update Time: 2025-05-20

2-({3-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}oxy)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• {2-[(3-phenyl[1,2,4]triazolo[4,3-b]pyridazin-6-yl)oxy]ethyl}amine
• 6-(2-aminoethoxy)-3-phenyl-[1,2,4]triazolo[4,3-b]pyridazine
• 2-({3-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}oxy)ethan-1-amine

• MDL： MFCD16652741
• Inchi： 1S/C13H13N5O/c14-8-9-19-12-7-6-11-15-16-13(18(11)17-12)10-4-2-1-3-5-10/h1-7H,8-9,14H2
• InChI Key： MRIDPVDWCQPMJE-UHFFFAOYSA-N
• SMILES： O(CCN)C1C=CC2=NN=C(C3C=CC=CC=3)N2N=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 284
• Topological Polar Surface Area: 78.3

Additional information on 2-({3-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}oxy)ethan-1-amine

Exploring the Potential of 2-({3-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}oxy)ethan-1-amine (CAS No. 1204296-83-2) in Modern Research

The compound 2-({3-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}oxy)ethan-1-amine (CAS No. 1204296-83-2) has garnered significant attention in the field of medicinal chemistry and drug discovery. This heterocyclic molecule, featuring a triazolopyridazine core, is being explored for its potential biological activities, particularly in the development of novel therapeutic agents. Researchers are increasingly interested in its structural uniqueness, which combines a phenyl group with a triazolo[4,3-b]pyridazine scaffold, offering diverse interaction possibilities with biological targets.

One of the key reasons behind the growing interest in 2-({3-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}oxy)ethan-1-amine is its potential application in central nervous system (CNS) disorders. The triazolopyridazine moiety is known to interact with neurotransmitter receptors, making it a promising candidate for conditions like anxiety, depression, and neurodegenerative diseases. Recent studies have highlighted its role in modulating GABAergic and glutamatergic pathways, which are critical in maintaining neuronal balance.

Another area where 2-({3-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}oxy)ethan-1-amine shows promise is in cancer research. The compound's ability to interfere with cell proliferation and apoptosis has been investigated in various cancer cell lines. Its triazolopyridazine core is believed to interact with kinases and other enzymes involved in tumor growth, positioning it as a potential lead compound for anticancer drug development.

From a synthetic chemistry perspective, the preparation of 2-({3-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}oxy)ethan-1-amine involves multi-step reactions, often starting from 6-chloro-[1,2,4]triazolo[4,3-b]pyridazine. The introduction of the phenyl group and the ethoxyamine side chain requires careful optimization to achieve high yields and purity. Researchers are continually refining these synthetic routes to make the compound more accessible for large-scale studies.

The physicochemical properties of 2-({3-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}oxy)ethan-1-amine also play a crucial role in its potential applications. Its moderate solubility in organic solvents and stability under physiological conditions make it suitable for in vitro and in vivo studies. Additionally, its logP value suggests favorable membrane permeability, which is essential for bioavailability in drug development.

In the context of drug discovery, 2-({3-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}oxy)ethan-1-amine is often compared to other triazolopyridazine derivatives due to its structural similarities and potential pharmacological overlap. However, its unique ethoxyamine side chain sets it apart, offering distinct binding interactions with biological targets. This has led to its inclusion in high-throughput screening campaigns aimed at identifying new small-molecule therapeutics.

The commercial availability of 2-({3-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}oxy)ethan-1-amine (CAS No. 1204296-83-2) has also expanded its use in academic and industrial research. Suppliers often provide it as a research-grade chemical, enabling scientists to explore its applications without the need for complex synthetic procedures. This accessibility has accelerated its adoption in various pharmacological assays and structure-activity relationship (SAR) studies.

Looking ahead, the future of 2-({3-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}oxy)ethan-1-amine appears promising. With ongoing research into its mechanisms of action and potential therapeutic benefits, this compound could emerge as a key player in the development of next-generation drugs. Its versatility and unique structural features make it a valuable tool for scientists exploring new frontiers in medicinal chemistry and biomolecular interactions.